Cas no 10137-90-3 (3-Nonen-2-one, 5-ethyl-)

• Product Name: 3-Nonen-2-one, 5-ethyl-
• CAS No: 10137-90-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 168350
• PubChem ID: 24980
• Update Time: 2025-04-19

3-Nonen-2-one, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Nonen-2-one, 5-ethyl-
• 5-ethylnon-3-en-2-one
• (3E)-5-ethylnon-3-en-2-one
• 5-Ethyl-3-nonen-2-one
• BRN 1762983
• DTXSID70884450
• 10137-90-3
• 5-Athyl-3-nonen-2-on
• NS00044719

• Inchi： 1S/C11H20O/c1-4-6-7-11(5-2)9-8-10(3)12/h8-9,11H,4-7H2,1-3H3
• InChI Key： SWBGUNASIKSCCO-UHFFFAOYSA-N
• SMILES： O=C(C)C=CC(CC)CCCC

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8644 (rough estimate)
• Boiling Point: 237.24°C (rough estimate)
• Refractive Index: 1.4930 (estimate)
• PSA: 17.07

3-Nonen-2-one, 5-ethyl- Security Information

• Safety Term：Mildly toxic by ingestion and skin contact. A skin and eye irritant. When heated to decomposition it emits acrid smoke and irritating fumes.